molecular formula C11H14N2O2S B8522718 2,3,6-Trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester

2,3,6-Trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester

Cat. No. B8522718
M. Wt: 238.31 g/mol
InChI Key: PIBFLELUUSXCRA-UHFFFAOYSA-N
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Patent
US08063099B2

Procedure details

A mixture of 5-methyl-2-thioxo-2,3-dihydro-1H-imidazole-4-carboxylic acid ethyl ester (10.7 mmol) and 3-bromo-2-butanone (10.7 mmol) in EtOH (16 mL) is heated at reflux for 3 h. The solvents are removed in vacuo and POCl3 (161 mmol) is added. The mixture is stirred at reflux for 3 h, concentrated in vacuo and diluted with chloroform. Ice water is added and the mixture is neutralized by addition of Na2CO3. The layers are separated and the aq. layer is extracted with chloroform. The combined organic layers are dried over Na2SO4 and concentrated in vacuo to give a mixture of two regioisomers which are separated by FC (heptane/EtOAc 9/1 to EtOAc). 2,3,6-trimethyl-imidazo[2,1-b]thiazole-5-carboxylic acid ethyl ester is obtained as minor isomer. LC-MS: tR=0.84 min; [M+H]+=239.0.
Quantity
10.7 mmol
Type
reactant
Reaction Step One
Quantity
10.7 mmol
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
Quantity
161 mmol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1[NH:7][C:8](=[S:12])[NH:9][C:10]=1[CH3:11])=[O:5])[CH3:2].Br[CH:14]([CH3:18])[C:15](=O)[CH3:16].O=P(Cl)(Cl)Cl>CCO>[CH2:1]([O:3][C:4]([C:6]1[N:7]2[C:8]([S:12][C:14]([CH3:18])=[C:15]2[CH3:16])=[N:9][C:10]=1[CH3:11])=[O:5])[CH3:2]

Inputs

Step One
Name
Quantity
10.7 mmol
Type
reactant
Smiles
C(C)OC(=O)C=1NC(NC1C)=S
Name
Quantity
10.7 mmol
Type
reactant
Smiles
BrC(C(C)=O)C
Name
Quantity
16 mL
Type
solvent
Smiles
CCO
Step Two
Name
Quantity
161 mmol
Type
reactant
Smiles
O=P(Cl)(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The mixture is stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 3 h
Duration
3 h
ADDITION
Type
ADDITION
Details
is added
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 3 h
Duration
3 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
ADDITION
Type
ADDITION
Details
diluted with chloroform
ADDITION
Type
ADDITION
Details
Ice water is added
ADDITION
Type
ADDITION
Details
the mixture is neutralized by addition of Na2CO3
CUSTOM
Type
CUSTOM
Details
The layers are separated
EXTRACTION
Type
EXTRACTION
Details
the aq. layer is extracted with chloroform
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layers are dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give
ADDITION
Type
ADDITION
Details
a mixture of two regioisomers which
CUSTOM
Type
CUSTOM
Details
are separated by FC (heptane/EtOAc 9/1 to EtOAc)

Outcomes

Product
Name
Type
product
Smiles
C(C)OC(=O)C1=C(N=C2SC(=C(N21)C)C)C

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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